Cas no 2639444-30-5 (2-azadispiro3.1.3^{6}.1^{4}decan-8-ol hydrochloride)

• Product Name: 2-azadispiro3.1.3^{6}.1^{4}decan-8-ol hydrochloride
• CAS No: 2639444-30-5
• MF: C₉H₁₆ClNO
• MW: 189.682441711426
• MDL: MFCD33549281
• CID: 5642325
• PubChem ID: 155970947
• Update Time: 2025-08-01

2-azadispiro3.1.3^{6}.1^{4}decan-8-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-azadispiro[3.1.3^{6}.1^{4}]decan-8-ol hydrochloride
• AT32783
• EN300-27777550
• 2639444-30-5
• 2-AZADISPIRO[3.1.36.14]DECAN-8-OL HYDROCHLORIDE
• 2-azadispiro3.1.3^{6}.1^{4}decan-8-ol hydrochloride

• MDL： MFCD33549281
• Inchi： 1S/C9H15NO.ClH/c11-7-1-8(2-7)3-9(4-8)5-10-6-9;/h7,10-11H,1-6H2;1H
• InChI Key： KHFBBETZXGXFRM-UHFFFAOYSA-N
• SMILES： OC1CC2(CC3(CNC3)C2)C1.Cl

Computed Properties

• Exact Mass: 189.0920418g/mol
• Monoisotopic Mass: 189.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-azadispiro3.1.3^{6}.1^{4}decan-8-ol hydrochloride

Comprehensive Overview of 2-azadispiro[3.1.3⁶.1⁴]decan-8-ol hydrochloride (CAS No. 2639444-30-5)

2-azadispiro[3.1.3⁶.1⁴]decan-8-ol hydrochloride (CAS No. 2639444-30-5) is a structurally unique and highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound features a complex spirocyclic framework, which is increasingly being explored for its potential in drug discovery and development. The presence of both azaspiro and hydroxyl functional groups makes it a versatile intermediate for synthesizing novel bioactive molecules.

The molecular structure of 2-azadispiro[3.1.3⁶.1⁴]decan-8-ol hydrochloride is characterized by its bridged ring system, which contributes to its stability and unique physicochemical properties. Researchers have noted its potential in addressing challenges related to drug solubility and bioavailability, two critical factors in modern pharmaceutical formulations. Recent studies have also highlighted its role in the development of central nervous system (CNS) therapeutics, particularly in targeting neurological disorders.

In the context of current trends, 2-azadispiro[3.1.3⁶.1⁴]decan-8-ol hydrochloride aligns with the growing demand for innovative drug scaffolds that can overcome limitations of conventional small-molecule drugs. The compound's spirocyclic architecture is particularly relevant in the design of proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies, which are revolutionizing cancer therapy and other disease treatments.

From a synthetic chemistry perspective, the preparation of 2-azadispiro[3.1.3⁶.1⁴]decan-8-ol hydrochloride involves sophisticated multi-step organic synthesis routes, often requiring advanced catalysis techniques and chiral resolution methods. Its hydrochloride salt form enhances stability and makes it more suitable for pharmaceutical applications. The compound's logP value and hydrogen bonding capacity are frequently discussed in research circles, as these properties influence its drug-likeness and membrane permeability.

The commercial significance of 2-azadispiro[3.1.3⁶.1⁴]decan-8-ol hydrochloride is evident from its inclusion in several high-value pharmaceutical pipelines. With the global market for specialty chemicals and pharmaceutical intermediates projected to grow substantially, this compound is well-positioned to play a pivotal role. Its applications extend beyond therapeutics, with potential uses in material science and catalysis, making it a compound of multidisciplinary interest.

Quality control and analytical characterization of 2-azadispiro[3.1.3⁶.1⁴]decan-8-ol hydrochloride typically involve advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity standards required for research and industrial applications. The compound's spectral data and crystallographic information are often sought after by synthetic chemists working on structure-activity relationship studies.

Looking ahead, 2-azadispiro[3.1.3⁶.1⁴]decan-8-ol hydrochloride represents an exciting area of exploration in fragment-based drug design and computational chemistry. Its unique structural features make it a valuable template for virtual screening campaigns and molecular docking studies. As the pharmaceutical industry continues to embrace artificial intelligence and machine learning in drug discovery, compounds with such distinctive architectures are likely to gain even more prominence.

For researchers and industry professionals seeking detailed technical specifications about 2-azadispiro[3.1.3⁶.1⁴]decan-8-ol hydrochloride (CAS No. 2639444-30-5, it's recommended to consult peer-reviewed journals specializing in organic synthesis and medicinal chemistry. The compound's growing importance is reflected in the increasing number of patents and publications referencing its structural motif and derivatization potential.